Cas no 83329-06-0 (1,4-Bis(heptylamino)anthracene-9,10-dione)

• Product name: 1,4-Bis(heptylamino)anthracene-9,10-dione
• CAS No: 83329-06-0
• MF: C₂₈H₃₈N₂O₂
• MW: 434.614
• CID: 2804440
• PubChem ID: 20449184

1,4-Bis(heptylamino)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11119733
• 83329-06-0
• 1,4-BIS(HEPTYLAMINO)ANTHRACENE-9,10-DIONE
• DTXSID30607304
• 1,4-Bis(heptylamino)anthracene-9,10-dione

• Inchi： InChI=1S/C28H38N2O2/c1-3-5-7-9-13-19-29-23-17-18-24(30-20-14-10-8-6-4-2)26-25(23)27(31)21-15-11-12-16-22(21)28(26)32/h11-12,15-18,29-30H,3-10,13-14,19-20H2,1-2H3
• InChI Key： FOVQOVMFSCSFBQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 434.293328459Da
• Monoisotopic Mass: 434.293328459Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 58.2Ų